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Compound of Interest

Compound Name: 1-(tert-Butyl)-2-methoxybenzene
CAS No.: 2944-48-1
Cat. No.: B3423304
Get Quote
. J

Executive Summary & Chemical Profile

1-(tert-Butyl)-2-methoxybenzene (also known as 2-tert-butylanisole) is a sterically hindered
aromatic ether. While it exhibits greater stability than simple aliphatic ethers (e.g., diethyl ether),
it retains the potential for peroxide formation due to the methoxy group (

).

Critical Directive: Treat this compound as a Class B Peroxide Former (hazard on concentration)
and a Combustible Liquid. Do not dispose of via sink or municipal drainage.[1]

Physicochemical Data Table
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Parameter Value | Description Note

CAS Number 2944-48-1 Primary Identifier

Physical State Liquid Colorless to pale yellow
Molecular Formula MW: 164.24 g/mol

Solubility Immiscible in water Soluble in organic solvents
Flash Point ~80-90°C (Estimated) Treat as Combustible (Class

1A)

Irritant (Skin/Eye/Resp), Acute GHS: H315, H319, H335,
Tox.[2] (Oral) H302

Hazards

Hazard Identification & Mechanism

To ensure safety, one must understand the causality of the hazard.

The Peroxide Threat (Mechanism of Action)

Although the tert-butyl group lacks

-hydrogens (preventing radical abstraction on that side), the methoxy group possesses reactive
-hydrogens.

e Mechanism: Atmospheric oxygen can abstract a hydrogen atom from the methyl group,
forming a hydroperoxide radical.

e Risk: Over time, these hydroperoxides concentrate. If the solvent is evaporated (e.g.,
rotovap), these peroxides can crystallize and detonate.[3]

o Expert Insight: Unlike diethyl ether, this compound forms peroxides slowly. However, "slow"
does not mean "safe." An expired bottle is a potential explosive.[1][3][4]

Pre-Disposal Protocol: The Self-Validating System

Before moving any container to waste, you must validate its stability. Follow this decision logic
to prevent accidents during transport.
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Step 1: Visual Inspection

o Check: Look for crystals around the cap or floating precipitates.[4][5]

» Action: If crystals are present, DO NOT OPEN. Evacuate the area and contact your bomb
squad or high-hazard team immediately.

Step 2: Peroxide Quantification

If no crystals are visible, test using semi-quantitative peroxide strips (e.g., Quantofix®).
e < 20 ppm: Safe for routine solvent waste stream.
e 20— 100 ppm: Must be treated (reduced) before disposal.

e > 100 ppm: High Risk. Contact EHS for stabilization.

Step 3: Chemical Neutralization (For 20-100 ppm)

If peroxides are detected but low, reduce them chemically before disposal:
e Add Ferrous Sulfate (

) solution (acidified) or sodium metabisulfite to the solvent.

e Stir for 30 minutes.
¢ Retest to confirm peroxide level is < 10 ppm.

Disposal Workflows
Scenario A: Routine Laboratory Waste

For material confirmed peroxide-free (< 20 ppm).
e Segregation: Place in a waste container compatible with Non-Halogenated Organic Solvents.
o Note: Do not mix with oxidizers (e.qg., Nitric Acid) to avoid exothermic reactions.

o Labeling:
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o Constituents: "1-(tert-Butyl)-2-methoxybenzene, [Other Solvents]"

o Hazard Checkboxes: [x] Flammable/Combustible, [x] Toxic, [X] Irritant.

» Disposal Path: High-temperature incineration (fuel blending) via a licensed contractor.

Scenario B: Spill Cleanup (Small Scale <500 mL)

e PPE: Nitrile gloves (double gloved), safety goggles, lab coat. Use a half-mask respirator with
organic vapor cartridges if ventilation is poor.

» Containment: Encircle the spill with universal absorbent pads or vermiculite.

o Absorption: Cover the spill completely with absorbent material.[6]

o Collection: Scoop material into a heavy-duty hazardous waste bag or a wide-mouth jar.
o Decontamination: Wipe the surface with a soap/water solution.

e Disposal: Label as "Debris contaminated with 1-(tert-Butyl)-2-methoxybenzene" and
process as solid hazardous waste.

Scenario C: Expired/Unknown Age Containers

Do not open. Treat as a potential explosive.[7][8]
o Label container: "CAUTION: POTENTIAL PEROXIDES - DO NOT OPEN".
e Store in a secondary container away from heat/friction.

e Schedule a "Lab Pack" pickup with your waste vendor specifically for high-hazard reactive
chemicals.

Decision Logic Diagram

The following flowchart illustrates the critical decision-making process for disposing of this
ether.
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Waste: 1-(tert-Butyl)-2-methoxybenzene

Visual Inspection:
Crystals/Solids?

No (Clear Liquid)

Test Peroxide Level
(Test Strips)

es (Crystals)

20 - 100 ppm

Unsafe to Handle

STOP: Do Not Touch Neutralize with FeSO4
Contact EHS/Bomb Squad or Metabisulfite

No

Retest: Is it < 20 ppm?

Non-Halogenated
Solvent Waste Stream

Final Disposal:
Incineration/Fuel Blending

Click to download full resolution via product page

Figure 1: Decision tree for safe assessment and disposal of aromatic ethers.
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Regulatory & Compliance

e US EPA (RCRA): This compound is not a "P" or "U" listed waste. However, it is a
Characteristic Waste if the flash point is < 60°C (Waste Code D001). Even if the flash point is
higher, it is regulated as "Chemical Waste" and must not be sewered.

o DOT (Transport): Likely regulated as "Combustible Liquid, n.o.s." or "Ethers, n.o.s."
depending on specific flash point testing.

e Sewer Ban: Strictly prohibited from discharge into municipal water systems due to aquatic
toxicity and immiscibility (creates explosive vapors in pipes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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